Cas no 929973-68-2 (2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol)
2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-Amino-4,5,6,7-tetrahydro-2h-indazol-2-yl)ethan-1-ol
- 2-(5-amino-4,5,6,7-tetrahydroindazol-2-yl)ethanol
- 2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethanol
- 2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol
-
- MDL: MFCD09040784
- Inchi: 1S/C9H15N3O/c10-8-1-2-9-7(5-8)6-12(11-9)3-4-13/h6,8,13H,1-5,10H2
- InChI Key: BMWYQGDYFKTXOM-UHFFFAOYSA-N
- SMILES: OCCN1C=C2C(CCC(C2)N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 176
- Topological Polar Surface Area: 64.099
2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-87241-0.05g |
2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol |
929973-68-2 | 0.05g |
$732.0 | 2023-09-02 | ||
| Enamine | EN300-87241-0.1g |
2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol |
929973-68-2 | 0.1g |
$767.0 | 2023-09-02 | ||
| Enamine | EN300-87241-0.25g |
2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol |
929973-68-2 | 0.25g |
$801.0 | 2023-09-02 | ||
| Enamine | EN300-87241-0.5g |
2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol |
929973-68-2 | 0.5g |
$836.0 | 2023-09-02 | ||
| Enamine | EN300-87241-1.0g |
2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol |
929973-68-2 | 1.0g |
$871.0 | 2023-02-11 | ||
| Enamine | EN300-87241-2.5g |
2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol |
929973-68-2 | 2.5g |
$1707.0 | 2023-09-02 | ||
| Enamine | EN300-87241-5.0g |
2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol |
929973-68-2 | 5.0g |
$2525.0 | 2023-02-11 | ||
| Enamine | EN300-87241-10.0g |
2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol |
929973-68-2 | 10.0g |
$3746.0 | 2023-02-11 | ||
| Enamine | EN300-87241-1g |
2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol |
929973-68-2 | 1g |
$871.0 | 2023-09-02 | ||
| Enamine | EN300-87241-5g |
2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol |
929973-68-2 | 5g |
$2525.0 | 2023-09-02 |
2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol
2-(5-Amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol: A Comprehensive Overview
2-(5-Amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol (CAS No. 929973-68-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TAU, has garnered attention due to its unique structural properties and biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 2-(5-Amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol.
Chemical Structure and Synthesis
2-(5-Amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol is characterized by its indazolyl core and an amino group attached to the ethanolic side chain. The indazole ring is a five-membered heterocyclic structure with a nitrogen atom at positions 1 and 3. The presence of the amino group and the hydroxyl group imparts unique chemical reactivity and biological properties to the molecule. The synthesis of TAU typically involves multistep reactions, including the formation of the indazole ring and subsequent functional group modifications.
One common synthetic route involves the reaction of 4,5-dihydroindazole with an appropriate amino alcohol derivative. This method provides a high yield and purity of the final product. Recent advancements in synthetic chemistry have also explored greener and more efficient methods to synthesize TAU, such as using catalysts to enhance reaction efficiency and reduce byproducts.
Biological Activities
2-(5-Amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol has been extensively studied for its potential therapeutic applications. One of its key biological activities is its ability to modulate various cellular processes. For instance, it has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for treating inflammatory diseases.
In addition to its anti-inflammatory effects, TAU has demonstrated neuroprotective properties. Studies have shown that it can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.
Clinical Trials and Research Advancements
The potential therapeutic applications of 2-(5-Amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results in terms of safety profiles and pharmacokinetic properties. These trials have provided valuable insights into the dosing regimens and potential side effects associated with the compound.
Recent research has also focused on optimizing the delivery methods of TAU. For example, nanoparticle-based delivery systems have been developed to enhance the bioavailability and target specificity of the compound. These delivery systems can improve therapeutic outcomes by ensuring that the drug reaches its intended site of action more effectively.
Mechanism of Action
The mechanism of action of 2-(5-Amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol is multifaceted. It primarily exerts its effects through interactions with specific cellular receptors and signaling pathways. For instance, it can bind to G-protein coupled receptors (GPCRs) involved in inflammation and pain signaling. By modulating these receptors, TAU
In addition to receptor interactions, TAUTAU
FUTURE DIRECTIONS AND CONCLUSIONS The ongoing research on 2-(5-Amino-4,5,6,7-tetrahydro-2H-indazol-2-yiethan-l-oI)
In conclusion,< strong > 2-(5-Amino -4 , 5 , 6 , 7 -tetrahydro - 2 H -indazol - 2 - yl ) ethan -1 - ol strong > (CAS No .9 93 -68 - 8 ) is a promising compound with significant potential in medicinal chemistry . Its unique chemical structure , diverse biological activities , and favorable safety profile make it an attractive candidate for further development . As research progresses , it is anticipated that this compound will play a crucial role in advancing our understanding of various disease mechanisms and developing novel therapeutic strategies . p >
article >
< /response >
929973-68-2 (2-(5-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)